Cas no 708-18-9 (1H-Cyclopenta[c]pyridine-4-methanol,octahydro-2,7-dimethyl-, (4R,4aR,7R,7aS)-)

• Product Name: 1H-Cyclopenta[c]pyridine-4-methanol,octahydro-2,7-dimethyl-, (4R,4aR,7R,7aS)-
• CAS No: 708-18-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 567037
• PubChem ID: 10261788
• Update Time: 2025-04-19

1H-Cyclopenta[c]pyridine-4-methanol,octahydro-2,7-dimethyl-, (4R,4aR,7R,7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[c]pyridine-4-methanol,octahydro-2,7-dimethyl-, (4R,4aR,7R,7aS)-
• (2,7-dimethyl-1,3,4,4a,5,6,7,7a-octahydrocyclopenta[c]pyridin-4-yl)methanol
• TECOSTANINE
• Tecostanin
• 5-21-01-00349 (Beilstein Handbook Reference)
• DTXSID10991071
• AC1L3RGJ
• LS-148644
• BRN 1422487
• Octahydro-2,7-dimethyl-1H-2-pyrindine-4-methanol
• Q27108388
• C09989
• CHEBI:9425
• (2,7-dimethyloctahydro-1H-cyclopenta[c]pyridin-4-yl)methanol
• 1H-2-Pyrindine-4-methanol, octahydro-2,7-dimethyl-
• 708-18-9
• SCHEMBL22926628

• Inchi： 1S/C11H21NO/c1-8-3-4-10-9(7-13)5-12(2)6-11(8)10/h8-11,13H,3-7H2,1-2H3
• InChI Key： CRVXJVHSLVEDRI-UHFFFAOYSA-N
• SMILES： OCC1CN(C)CC2C(C)CCC21

Computed Properties

• Exact Mass: 183.16243
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.963
• Boiling Point: 245.3°C at 760 mmHg
• Flash Point: 89.4°C
• Refractive Index: 1.48
• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines